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Core Characteristics of Seragakinone A

Property Description

Chemical Class Anthracycline-type pentacyclic metabolite [1]

Source Mycelium of an unidentified marine-derived fungus [1]

Reported
Bioactivity

Significantly enhances the effect of antifungal agents [1]

Research Status Synthetic studies of Seragakinone A and related compounds have been carried

out [1]

Proposed Workflow for Natural Product
Characterization

While specific protocols for Seragakinone A are not detailed, the general workflow for characterizing a

compound like it typically involves the stages below. You can adapt this high-level framework to your

research context.
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Start: Natural Product
Characterization

1. Isolation & Purification

2. Structural Elucidation

3. Bioactivity Screening

4. Mechanism of Action Studies
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Finding More Detailed Information

The initial data on Seragakinone A is promising but sparse. To acquire the in-depth technical details

required for a whitepaper, I suggest the following steps:

Consult Specialized Databases: Search for the original research article in specialized scientific
databases. The 2016 review [1] cites this work as reference 31, which is likely the primary source.

Explore Patent Literature: Given that the compound "enhances the effect of antifungal agents," this
mode of action may be covered in patent documents, which often contain detailed experimental

sections.
Leverage Analogous Protocols: For the "Structural Elucidation" phase, standard methodologies

would apply. You can reference established protocols for Nuclear Magnetic Resonance (NMR), Mass
Spectrometry (MS), and Infrared (IR) spectroscopy.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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